Cas no 1227269-10-4 (1-(Phenylsulfonyl)-4-azaindole-2-carbaldehyde)

• Product Name: 1-(Phenylsulfonyl)-4-azaindole-2-carbaldehyde
• CAS No: 1227269-10-4
• MF: C₁₄H₁₀N₂O₃S
• MW: 286.305801868439
• MDL: MFCD16875864
• CID: 2354952
• Update Time: 2025-06-11

1-(Phenylsulfonyl)-4-azaindole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(Phenylsulfonyl)-4-azaindole-2-carbaldehyde
• 1-(Phenylsulfonyl)-1H-pyrrolo[3,2-b]pyridine-2-carbaldehyde

• MDL： MFCD16875864
• Inchi： 1S/C14H10N2O3S/c17-10-11-9-13-14(7-4-8-15-13)16(11)20(18,19)12-5-2-1-3-6-12/h1-10H
• InChI Key： JRRRIKGTACOIFH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C(C=O)=CC2C1=CC=CN=2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 454
• Topological Polar Surface Area: 77.4

Additional information on 1-(Phenylsulfonyl)-4-azaindole-2-carbaldehyde

Comprehensive Overview of 1-(Phenylsulfonyl)-4-azaindole-2-carbaldehyde (CAS No. 1227269-10-4)

1-(Phenylsulfonyl)-4-azaindole-2-carbaldehyde (CAS No. 1227269-10-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This heterocyclic aldehyde features a 4-azaindole core, which is known for its bioactivity, coupled with a phenylsulfonyl group that enhances its stability and reactivity. Researchers are particularly interested in its potential as a building block for drug discovery, especially in the development of kinase inhibitors and antimicrobial agents.

The compound's molecular formula and structural features make it a versatile intermediate in synthetic chemistry. Its carbaldehyde functionality allows for further derivatization, enabling the creation of diverse small-molecule libraries. This adaptability is crucial in high-throughput screening (HTS) campaigns, where rapid modification of core structures is often required. Recent studies have highlighted its utility in medicinal chemistry, particularly in targeting protein-protein interactions (PPIs), a hot topic in modern drug development.

In the context of green chemistry, 1-(Phenylsulfonyl)-4-azaindole-2-carbaldehyde has been explored for its compatibility with sustainable synthesis methods. With growing interest in eco-friendly solvents and catalytic processes, researchers have successfully employed this compound in microwave-assisted reactions and flow chemistry setups. These advancements align with the pharmaceutical industry's push toward reducing environmental footprints, a concern frequently raised in AI-driven literature searches and scientific forums.

The compound's physicochemical properties, such as its solubility profile and thermal stability, have been extensively characterized to facilitate its application in formulation development. Its logP value and hydrogen bonding capacity suggest favorable drug-likeness, a key consideration in preclinical research. These attributes have made it a subject of numerous patent applications, particularly in areas related to central nervous system (CNS) disorders and inflammatory diseases.

From an analytical chemistry perspective, 1-(Phenylsulfonyl)-4-azaindole-2-carbaldehyde exhibits distinct spectroscopic signatures that aid in its identification and purity assessment. Advanced techniques like LC-MS and NMR spectroscopy are routinely employed for its characterization. The compound's chromatographic behavior has been optimized for HPLC methods, addressing common challenges in impurity profiling—a frequent search query among quality control specialists.

In the realm of computational chemistry, this molecule has served as a valuable docking scaffold for virtual screening studies. Its electron-rich moieties participate in diverse molecular interactions, making it an interesting case study for density functional theory (DFT) calculations. These applications resonate with the increasing integration of AI in drug design, a trending topic in scientific publications and conference proceedings.

The commercial availability of 1-(Phenylsulfonyl)-4-azaindole-2-carbaldehyde through specialized chemical suppliers has facilitated its adoption in academic and industrial laboratories. Proper storage conditions and handling protocols are well-documented, addressing common concerns found in safety data sheets (SDS) searches. Its stability under various pH conditions has been investigated to support process chemistry applications.

Looking ahead, the compound's potential in combination therapies and targeted drug delivery systems represents an exciting research frontier. Its modular structure allows for conjugation with biocompatible polymers and nanocarriers, topics frequently explored in nanomedicine literature. As the scientific community continues to explore structure-activity relationships (SAR) around this scaffold, 1-(Phenylsulfonyl)-4-azaindole-2-carbaldehyde remains a compelling subject for both basic research and applied sciences.